Cas no 1361805-79-9 (3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine)

• Product Name: 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine
• CAS No: 1361805-79-9
• MF: C₁₇H₉Cl₄NO
• MW: 385.071460485458
• CID: 4800241
• Update Time: 2025-07-19

3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine

• Inchi： 1S/C17H9Cl4NO/c18-13-5-1-3-9(15(13)20)11-7-22-8-12(17(11)23)10-4-2-6-14(19)16(10)21/h1-8H,(H,22,23)
• InChI Key： DLPGLMDFZJQPAS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CNC=C(C2C=CC=C(C=2Cl)Cl)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 489
• XLogP3: 5.9
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine

Introduction to 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine (CAS No. 1361805-79-9)

3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361805-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives class, characterized by its hydroxyl and dichlorophenyl substituents, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule not only makes it a subject of interest for synthetic chemists but also for medicinal chemists exploring novel therapeutic agents.

The significance of 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine lies in its versatile applications across multiple domains of chemical biology and drug discovery. Its molecular structure, featuring two dichlorophenyl groups attached to a pyridine ring with a hydroxyl group at the 4-position, endows it with distinct electronic and steric properties. These characteristics make it a valuable scaffold for designing molecules with specific interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly in oncology and inflammatory conditions. The scaffold of 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine has been explored as a potential lead compound due to its ability to modulate key enzymes and receptors involved in these pathways. For instance, studies have highlighted its interaction with kinases and other enzymes that play a crucial role in cell signaling and proliferation.

One of the most compelling aspects of this compound is its potential as an antitumor agent. Research indicates that the dichlorophenyl groups can enhance binding affinity to target proteins, while the hydroxyl group provides a site for further functionalization to improve pharmacokinetic properties. Preclinical studies have demonstrated promising results in vitro and in vivo, suggesting that derivatives of 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine could be effective in inhibiting the growth of certain cancer cell lines.

The synthesis of 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the chlorination of a biphenyl derivative followed by condensation with appropriate reagents to form the pyridine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route and enhance efficiency.

The pharmacological profile of 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine has been extensively studied in recent years. Researchers have investigated its effects on various enzymes and receptors, including those involved in metabolic pathways and inflammation. Notably, studies have shown that this compound can inhibit the activity of certain cytochrome P450 enzymes, which are crucial for drug metabolism. This finding is particularly relevant for understanding potential drug-drug interactions when considering 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine as a therapeutic agent.

Furthermore, the compound has been explored for its potential role in modulating immune responses. Inflammatory diseases often involve dysregulation of signaling pathways that can be targeted by small molecules. Preliminary data suggest that derivatives of 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine may have immunomodulatory effects by interacting with receptors and enzymes involved in immune cell communication.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. 3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine serves as an excellent model for studying how modifications at different positions on the molecule can influence its biological activity. By systematically varying substituents such as the hydroxyl group or the dichlorophenyl rings, researchers can gain insights into how these changes affect binding affinity and efficacy.

In conclusion,3,5-Bis(2,3-dichlorophenyl)-4-hydroxypyridine (CAS No.1361805-79-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and mechanisms of action for this compound and its derivatives.